molecular formula C11H20O3 B1177067 Tert-butyl (1S,2R,3R)-2-ethoxy-3-methylcyclopropane-1-carboxylate CAS No. 145164-86-9

Tert-butyl (1S,2R,3R)-2-ethoxy-3-methylcyclopropane-1-carboxylate

Cat. No. B1177067
CAS RN: 145164-86-9
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Tert-butyl (1S,2R,3R)-2-ethoxy-3-methylcyclopropane-1-carboxylate” is a complex organic compound. It contains a cyclopropane ring, which is a three-membered carbon ring. This ring is substituted with a tert-butyl group, an ethoxy group, and a methyl group. The compound also contains a carboxylate ester functional group .


Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the cyclopropane ring, followed by the addition of the various substituents. The exact methods would depend on the starting materials and the specific synthetic route chosen .


Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The cyclopropane ring is a strain ring, which can affect the compound’s reactivity. The presence of the ethoxy, methyl, and tert-butyl groups would also influence the compound’s physical and chemical properties .


Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be influenced by its functional groups. The cyclopropane ring can undergo ring-opening reactions. The ester group could be hydrolyzed to form a carboxylic acid and an alcohol .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and functional groups would affect properties like solubility, melting point, boiling point, and reactivity .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules. Without specific context, it’s difficult to predict the mechanism of action for this compound .

Safety and Hazards

Without specific information, it’s difficult to predict the safety and hazards associated with this compound. Generally, safety data would be determined through laboratory testing and would be included in a compound’s Material Safety Data Sheet .

Future Directions

The future directions for research on this compound would depend on its potential applications. It could be studied for its reactivity, or for potential uses in fields like medicine or materials science .

properties

IUPAC Name

tert-butyl (1S,2R,3R)-2-ethoxy-3-methylcyclopropane-1-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H20O3/c1-6-13-9-7(2)8(9)10(12)14-11(3,4)5/h7-9H,6H2,1-5H3/t7-,8+,9-/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CLPDZNJGECYXTE-HRDYMLBCSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1C(C1C(=O)OC(C)(C)C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCO[C@@H]1[C@@H]([C@@H]1C(=O)OC(C)(C)C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H20O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

200.27 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.